Cas no 2229247-51-0 (1-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2229247-51-0
• MF: C₁₅H₁₆ClF₂NO₄
• MW: 347.74165058136
• CID: 6341513
• PubChem ID: 165694111
• Update Time: 2025-06-14

1-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1871221
• 1-(3-{[(tert-butoxy)carbonyl]amino}-4-chlorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• 2229247-51-0

• Inchi： 1S/C15H16ClF2NO4/c1-13(2,3)23-12(22)19-10-6-8(4-5-9(10)16)14(11(20)21)7-15(14,17)18/h4-6H,7H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： NULPMBSCUSDZGU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)C1(C(=O)O)CC1(F)F

Computed Properties

• Exact Mass: 347.0735920g/mol
• Monoisotopic Mass: 347.0735920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229247-51-0)

The compound 1-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229247-51-0) is a highly specialized organic intermediate with significant applications in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the difluorocyclopropane moiety and tert-butoxycarbonyl (Boc) protecting group, make it a valuable building block for drug discovery programs targeting metabolic diseases and inflammatory conditions. The presence of both chlorophenyl and carboxylic acid functionalities enhances its versatility in cross-coupling reactions and prodrug development.

Recent trends in AI-driven drug discovery have increased demand for structurally complex intermediates like CAS 2229247-51-0. Pharmaceutical researchers frequently search for "Boc-protected amino acid derivatives" and "fluorinated cyclopropane scaffolds" when designing novel kinase inhibitors or GPCR modulators. The compound's chiral center and hydrogen bond donor/acceptor properties align perfectly with current fragment-based drug design methodologies, explaining its growing popularity in virtual screening libraries.

From a synthetic chemistry perspective, the 2,2-difluorocyclopropane unit in this molecule attracts particular attention due to its role as a bioisostere for carbonyl groups and phosphate moieties. This characteristic makes 1-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid particularly valuable in developing protease-resistant peptide mimetics and metabolically stable therapeutics – two hot topics in precision medicine forums and medicinal chemistry publications.

The structure-activity relationship (SAR) studies benefit significantly from the compound's modular design. The 4-chlorophenyl group provides optimal π-stacking interactions with aromatic amino acids in target proteins, while the carboxylic acid functionality enables salt formation for improved bioavailability. These features answer frequent search queries about "improving drug solubility" and "enhancing target binding affinity" – key challenges in modern small molecule drug development.

Analytical characterization of CAS 2229247-51-0 typically involves advanced techniques like LC-MS and NMR spectroscopy, with particular attention to the 19F NMR signals from the difluorocyclopropane ring. Quality control protocols focus on monitoring potential degradation products, especially Boc deprotection under acidic conditions – a common concern reflected in search terms like "Boc group stability" and "fluorinated compound purity".

Environmental and regulatory considerations for this compound fall under standard green chemistry principles. Researchers investigating sustainable synthetic routes often explore catalytic methods for introducing the difluorocyclopropane motif, aligning with industry-wide efforts to reduce fluorine waste in pharmaceutical manufacturing. The compound's stability profile makes it suitable for automated synthesis platforms, addressing the growing demand for "high-throughput medicinal chemistry" solutions.

Future applications of 1-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)-2,2-difluorocyclopropane-1-carboxylic acid may expand into bioconjugation chemistry and targeted drug delivery systems. Its carboxylic acid group provides an ideal handle for PEGylation or attachment to antibody-drug conjugates (ADCs), connecting to trending searches about "next-generation biotherapeutics". The compound's balanced lipophilicity (predicted LogP ~2.5) also makes it relevant to discussions about "blood-brain barrier penetration" in CNS drug development.

In conclusion, CAS 2229247-51-0 represents a sophisticated chemical tool at the intersection of fluorine chemistry and peptidomimetic design. Its multifaceted reactivity profile and drug-like properties continue to inspire innovative applications across drug discovery platforms, particularly in addressing current challenges like oral bioavailability improvement and selective target engagement. As pharmaceutical R&D increasingly focuses on structure-based drug design, the demand for such precisely engineered building blocks will undoubtedly grow.